Cas no 54495-63-5 ( )
structure
Product Name:
CAS No:54495-63-5
MF:C12H6Cl3NO3
MW:318.539940357208
CID:941570
PubChem ID:272941
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-trichloro-5-(2-nitrophenoxy)benzene
- AC1L6SI2
- AC1Q3QTF
- AR-1B5411
- CTK5A1297
- KST-1B5368
- MolPort-005-901-788
- NSC117742
- T0501-8441
- NSC-117742
- DTXSID10297747
- 54495-63-5
- Z31258820
- AKOS034156677
- UPCMLD0ENAT0400-1798:001
-
-
- Inchi: 1S/C12H6Cl3NO3/c13-7-5-9(15)12(6-8(7)14)19-11-4-2-1-3-10(11)16(17)18/h1-6H
- InChI Key: JCXKLTSJTFQHCS-UHFFFAOYSA-N
- SMILES: ClC1C=C(C(=CC=1OC1C=CC=CC=1[N+](=O)[O-])Cl)Cl
Computed Properties
- Exact Mass: 316.94148
- Monoisotopic Mass: 316.941
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 326
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 55Ų
Experimental Properties
- Density: 1.533
- Boiling Point: 382.1°C at 760 mmHg
- Flash Point: 184.9°C
- Refractive Index: 1.63
- PSA: 52.37
- LogP: 5.87050
Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
54495-63-5 ( ) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk